Cas no 891095-87-7 (2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 891095-87-7
• MF: C₁₈H₁₆N₆O₂S₂
• MW: 412.488639831543
• CID: 6096983
• PubChem ID: 7531720
• Update Time: 2023-12-13

2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 2-[[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• Acetamide, 2-[[6-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-N-(4-methyl-2-thiazolyl)-
• 891095-87-7
• 2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(4-methylthiazol-2-yl)acetamide
• AB00678531-01
• F2506-1328
• AKOS024654140

• Inchi： 1S/C18H16N6O2S2/c1-11-9-27-17(19-11)20-16(25)10-28-18-22-21-15-7-6-14(23-24(15)18)12-4-3-5-13(8-12)26-2/h3-9H,10H2,1-2H3,(H,19,20,25)
• InChI Key： BCJMSQMEUVGATD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CS1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CC(OC)=C1)=N2

Computed Properties

• Exact Mass: 412.07761612g/mol
• Monoisotopic Mass: 412.07761612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 148Ų